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Compound of Interest

Compound Name: OG 488, acid

Cat. No.: B15142037

In the landscape of fluorescent probes, Oregon Green 488 (OG 488) acid conjugates have
emerged as a robust alternative to traditional dyes like fluorescein isothiocyanate (FITC),
offering enhanced photostability and reduced pH sensitivity. This guide provides a detailed
comparison of OG 488 with its counterparts, FITC and Alexa Fluor 488, supported by
guantitative data and experimental protocols to aid researchers in making informed decisions
for their specific applications.

Performance at a Glance: A Quantitative
Comparison

The brightness of a fluorescent dye is a critical parameter, determined by its molar extinction
coefficient and quantum yield. The following table summarizes these key photophysical
properties for OG 488, FITC, and Alexa Fluor 488.
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Molar Extinction
Fluorescent Dye Coefficient (g) at Quantum Yield (®) Brightness (g x ®)
~495 nm (M—*cm™?)

Oregon Green 488,

) ~76,000[1][2] ~0.91[3] ~69,160
acid
Fluorescein
) ) ~75,000[1] ~0.92[1] ~69,000
isothiocyanate (FITC)
Alexa Fluor 488 ~73,000 ~0.92[4] ~67,160

Note: Brightness is a calculated value to provide a relative comparison.

While all three dyes exhibit high theoretical brightness, the practical performance of OG 488
and Alexa Fluor 488 often surpasses that of FITC due to their superior photostability and lower
susceptibility to environmental factors.

Key Advantages of OG 488 Acid Conjugates

Enhanced Photostability: OG 488 demonstrates significantly greater resistance to
photobleaching compared to fluorescein.[5] This allows for longer exposure times during
imaging experiments and the acquisition of more robust data.

Reduced pH Sensitivity: The fluorescence of OG 488 is largely independent of pH in the
physiological range (pH 7.0-8.0), a stark contrast to fluorescein which exhibits significant
fluorescence quenching at acidic pH.[1][5] This property makes OG 488 a more reliable probe
for applications in cellular environments where pH can fluctuate. The pKa of OG 488 is
approximately 4.7, while that of fluorescein is around 6.4.[1]

Experimental Protocols

To facilitate the independent evaluation of fluorescent probes, detailed protocols for assessing
brightness, photostability, and pH sensitivity are provided below.

Protocol 1: Determination of Relative Fluorescence
Brightness
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This protocol outlines the steps to compare the fluorescence intensity of different dye
conjugates.
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Figure 1. Workflow for determining relative fluorescence brightness.

Protocol 2: Assessment of Photostability

This protocol describes a method to evaluate the rate of photobleaching of fluorescent dyes.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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